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Compound of Interest

Compound Name: Epoxycytochalasin D, 19,20-

Cat. No.: B12349313

Get Quote

Abstract
This technical guide provides a rigorous framework for the storage, reconstitution, and handling

of 19,20-Epoxycytochalasin D, a potent actin polymerization inhibitor. While structurally related

to Cytochalasin D, the presence of the 19,20-epoxide moiety introduces specific stability

considerations regarding hydrolysis and photosensitivity. This document synthesizes vendor

specifications with chemical stability principles to maximize compound longevity and

experimental reproducibility.

Compound Profile & Physicochemical Properties[1]
[2][3][4][5]
Understanding the physical nature of the compound is the first step in proper stewardship.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12349313#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name 19,20-Epoxycytochalasin D

CAS Number 191349-10-7

Molecular Formula C₃₀H₃₇NO₇

Molecular Weight 523.6 g/mol

Appearance
White to off-white lyophilized powder or

crystalline solid

Solubility
Soluble in DMSO, Ethanol, Methanol, DMF.[1][2]

Insoluble in water.

Primary Target Actin filaments (Barbed end binding)

Storage Protocols: Solid State
The stability of 19,20-Epoxycytochalasin D in its lyophilized powder form is significantly higher

than in solution, provided three critical variables are controlled: Temperature, Moisture, and

Light.

Temperature & Shelf Life[5][6][7]
Standard Protocol: Store at -20°C.

Deep Storage (Long-term): -80°C is preferred for archival storage (>1 year) to minimize

thermodynamic degradation.

Shelf Life:

Guaranteed: 12 months at -20°C (Vendor Standard).

Chemical Stability: Structurally analogous cytochalasins exhibit stability for

4 years when protected from moisture and light [1][2].

Moisture Control (Hydrolysis Prevention)
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The epoxide ring at the 19,20 position is chemically reactive. Exposure to ambient humidity can

lead to ring opening (hydrolysis), rendering the compound inactive.

Desiccation: Vials should be stored inside a secondary container (e.g., a sealed jar)

containing active desiccant (silica gel or Drierite).

Equilibration: Before opening a stored vial, allow it to equilibrate to room temperature for 30

minutes. This prevents atmospheric moisture from condensing on the cold powder.

Photostability
Cytochalasins, particularly those with conjugated systems, can undergo isomerization (trans-to-

cis) upon exposure to light [3].

Protocol: Store vials in amber glass or wrap clear vials in aluminum foil.

Reconstitution & Solution Stability
Once dissolved, the kinetic clock for degradation accelerates. The following protocol ensures

maximum recovery and stability.

Solvent Selection
DMSO (Dimethyl Sulfoxide):Preferred. High solubility (~25 mg/mL) and low volatility.

Ethanol: Acceptable, but evaporation can alter concentration over time.

Aqueous Buffers:Avoid direct dissolution. Dissolve in DMSO first, then dilute into aqueous

buffer (keep DMSO concentration < 0.1% to avoid cytotoxicity in biological assays).

Reconstitution Protocol
Centrifugation: Briefly centrifuge the vial (500 x g, 1 min) to settle powder that may be

trapped in the cap during shipping.

Solvent Addition: Add anhydrous DMSO (molecular sieve treated) to achieve a stock

concentration of 1–5 mM.
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Inert Gas Purging: Gently purge the headspace of the vial with dry Nitrogen (N₂) or Argon

gas before capping to prevent oxidation [2].

Aliquoting & Freeze-Thaw Management
Repeated freeze-thaw cycles cause condensation and ice crystal formation that can degrade

the epoxide moiety.

The "Single-Use" Rule: Aliquot the stock solution into volumes required for a single

experiment (e.g., 10–50 µL).

Storage of Aliquots: Store at -20°C.

Stability:

At -20°C: Stable for ~3 months.

At +4°C: Use within 24 hours.

At RT: Use immediately.

Visualization: Reconstitution Workflow
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Figure 1: Step-by-step workflow for the reconstitution of 19,20-Epoxycytochalasin D to ensure

long-term stability.

Mechanism of Action & Biological Context[5][8][9]
19,20-Epoxycytochalasin D functions as a potent disruptor of the actin cytoskeleton. It binds

with high affinity to the barbed (fast-growing) end of actin filaments, blocking the addition of

new actin monomers. This blockade inhibits actin polymerization, leading to the disruption of

cellular processes such as cytokinesis, cell motility, and phagocytosis.[3]
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Comparative studies suggest the 19,20-epoxide modification may enhance potency or alter

binding kinetics compared to the parent Cytochalasin D, particularly in specific tumor cell lines

[4].

Visualization: Actin Inhibition Pathway
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Figure 2: Mechanistic pathway showing the binding of 19,20-Epoxycytochalasin D to F-actin

and downstream cellular effects.

Safety & Handling (HSE)
Warning: 19,20-Epoxycytochalasin D is a potent mycotoxin. It is classified as Highly Toxic and

a potential Teratogen.[4]
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Engineering Controls: Always handle lyophilized powder inside a certified Chemical Fume

Hood or Biosafety Cabinet to prevent inhalation of particulates.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

Inactivation: Spills should be treated with 10% bleach (sodium hypochlorite) solution for 30

minutes before disposal.

Disposal: Dispose of as hazardous chemical waste in accordance with local EHS

regulations. Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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